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Compound of Interest

Compound Name:
2,3-Dimethoxy-5-

methylhydroquinone

CAS No.: 3066-90-8

Cat. No.: B191101

Get Quote

2,3-Dimethoxy-5-methylhydroquinone, also known by its synonym Ubiquinol-0, is a highly

functionalized aromatic compound belonging to the hydroquinone family. While structurally

simple, it represents a critical nexus of industrial synthesis and biological activity. Its primary

significance lies in its role as the foundational aromatic core for the biosynthesis and chemical

synthesis of the entire Coenzyme Q (CoQ) series, most notably Coenzyme Q10 (CoQ10), a

vital component of the mitochondrial electron transport chain.[1][2][3]

Beyond its role as a precursor, its inherent chemical architecture—a benzene ring substituted

with two hydroxyl and two methoxy groups—endows it with potent antioxidant properties.[4][5]

This dual identity as both a synthetic building block and an active antioxidant makes it a subject

of significant interest for researchers, chemists, and formulation scientists in the

pharmaceutical, cosmetic, and food science industries. This guide provides a comprehensive

technical overview of its structure, properties, synthesis, and core applications, grounded in

established scientific principles and methodologies.
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A thorough understanding of a compound's physical and chemical properties is the bedrock of

its effective application. This section details the fundamental characteristics of 2,3-Dimethoxy-
5-methylhydroquinone.

Structure and Core Properties
The compound, with the Chemical Abstracts Service (CAS) number 3066-90-8, is a substituted

1,4-benzenediol.[6] The strategic placement of electron-donating methoxy and hydroxyl groups

on the aromatic ring dictates its reactivity and antioxidant potential.

Caption: Chemical structure of 2,3-Dimethoxy-5-methylhydroquinone.

The key physicochemical properties are summarized in the table below for quick reference.

Property Value Source(s)

CAS Number 3066-90-8 [4],,[6]

Molecular Formula C₉H₁₂O₄ [4],,[6]

Molecular Weight 184.19 g/mol ,[6]

Appearance
White to light yellow crystalline

powder
[7]

Melting Point 74.5 - 79 °C [4],,[7]

Boiling Point 340.3 °C (Predicted) ,[7]

Solubility
Soluble in methanol and

chloroform; insoluble in water.
[4],[7]

Synonyms
2,3-Dimethoxy-5-methyl-1,4-

benzenediol, Ubiquinol 0
,[6],[5]

Mechanism of Action: The Redox-Active Hydroquinone
Core
The defining characteristic of the hydroquinone family is its potent antioxidant activity, which

stems from the ability of the two hydroxyl groups to donate hydrogen atoms (protons and
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electrons) to neutralize free radicals.[8] This process converts the hydroquinone into its

oxidized form, a stable benzoquinone. This redox cycling is the causal basis for its function as

a free radical scavenger, which is crucial for mitigating oxidative stress.

2,3-Dimethoxy-5-methylhydroquinone
(Reduced Form)

2,3-Dimethoxy-5-methyl-p-benzoquinone
(Oxidized Form)

- 2H⁺, - 2e⁻

2R•
(Free Radicals)

2RH
(Stable Molecules)

+ 2H⁺, + 2e⁻

Click to download full resolution via product page

Caption: Redox cycle of hydroquinone neutralizing free radicals.

Part 2: Synthesis Methodologies
The industrial and laboratory-scale preparation of 2,3-Dimethoxy-5-methylhydroquinone is

pivotal for the subsequent synthesis of CoQ10. Several synthetic routes have been developed,

typically involving the construction and functionalization of the benzene ring.

Protocol 1: Oxidative Demethylation of 2,3,4,5-
Tetramethoxytoluene
This method is a well-documented pathway used in the synthesis of Coenzyme Q10

precursors.[1][9] The logic behind this approach is the selective oxidation of a fully

methoxylated, stable precursor to unmask the reactive hydroxyl groups of the hydroquinone.

Ceric ammonium nitrate is a powerful oxidizing agent suitable for this transformation.

Experimental Protocol:

Reaction Setup: Prepare a solution of 2,3,4,5-tetramethoxytoluene (17 g) in a 7:3 mixture of

acetonitrile/water (400 ml). Add Pyridine-2,6-dicarboxylate (33.4 g) to the solution. Cool the

mixture to 0°C in an ice bath with continuous stirring.[1][9]
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Oxidant Preparation: In a separate vessel, prepare a solution of ceric ammonium nitrate (110

g) in a 1:1 mixture of acetonitrile/water (400 ml). Cool this solution to 0°C.[1][9]

Oxidation: Slowly add the cold ceric ammonium nitrate solution to the stirred

tetramethoxytoluene solution over a period of 20 minutes, maintaining the temperature at

0°C.[1][9]

Reaction Progression: After the addition is complete, continue stirring the mixture for an

additional 10 minutes at 0°C, then allow it to warm to room temperature and stir for another

10 minutes.[1]

Workup and Extraction: Pour the reaction mixture into 400 ml of water. Extract the aqueous

phase with methyl chloride.

Purification: Dry the combined organic layers over magnesium sulfate, filter, and evaporate

the solvent under reduced pressure. The crude product can be further purified by

chromatography on silica gel using a hexane/ethyl acetate (20:1) eluent to yield the final

product.[1]
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Caption: Workflow for the synthesis via oxidative demethylation.

Part 3: Core Applications in Research and
Development
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The utility of 2,3-Dimethoxy-5-methylhydroquinone is primarily demonstrated in its

application as a crucial intermediate and a functional antioxidant.

Keystone Intermediate in Coenzyme Q10 Synthesis
The most significant application of this compound is its role as the aromatic "head" in the total

synthesis of Coenzyme Q10.[10] CoQ10 consists of this benzoquinone core attached to a ten-

unit isoprenoid side chain.[3] The synthesis involves a coupling reaction between the

hydroquinone (or its corresponding quinone) and a suitable decaprenyl derivative, such as

isodecaprenol.[1]

This self-validating system—where a key biological molecule's precursor is synthesized—

highlights the trustworthiness of this chemical pathway. The purity and reactivity of the

hydroquinone intermediate are paramount to achieving a high yield and isomeric purity of the

final CoQ10 product.

2,3-Dimethoxy-5-
methylhydroquinone

(Aromatic Core)

Coenzyme Q10
(Final Product)+

Isodecaprenol
(Isoprenoid Side Chain)

Click to download full resolution via product page

Caption: Schematic of Coenzyme Q10 synthesis.

Applications in Topical Formulations (Cosmeceuticals)
Leveraging its intrinsic antioxidant properties, 2,3-Dimethoxy-5-methylhydroquinone is

explored for use in advanced cosmetic and dermatological formulations.[7] Its ability to

scavenge reactive oxygen species (ROS) makes it a candidate for protecting the skin against

oxidative damage induced by environmental stressors like UV radiation. This mechanism
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underpins its potential use as an anti-wrinkle and skin-whitening agent, as oxidative stress is a

key contributor to photoaging and melanin overproduction.[7]

Part 4: Safe Handling and Storage
As with any reactive chemical, adherence to strict safety and storage protocols is essential to

ensure user safety and maintain compound integrity.

GHS Hazard Information
The compound is classified with the following hazards, requiring appropriate personal

protective equipment (PPE) during handling.

Hazard Code Description GHS Class Source(s)

H315 Causes skin irritation Skin Irrit. 2 ,[11]

H319
Causes serious eye

irritation
Eye Irrit. 2 ,[11]

H335
May cause respiratory

irritation
STOT SE 3 ,[11]

Storage and Stability
To prevent degradation and oxidation, 2,3-Dimethoxy-5-methylhydroquinone must be stored

under controlled conditions.

Temperature: Store at <-15°C for long-term stability.

Atmosphere: Keep under an inert gas, such as nitrogen or argon, to prevent air oxidation.

Light: Protect from light, as the compound can be light-sensitive.[5]

Container: Store in a tightly sealed container in a dry, well-ventilated place.[7]
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2,3-Dimethoxy-5-methylhydroquinone (Ubiquinol-0) is a molecule of significant scientific and

commercial value. Its robust antioxidant activity, derived from its redox-active hydroquinone

core, makes it a functional ingredient in its own right. However, its primary importance is firmly

established as the indispensable aromatic precursor for the synthesis of Coenzyme Q10. The

methodologies for its synthesis are well-defined, providing a reliable supply for pharmaceutical

and cosmeceutical applications. For researchers and developers, a deep understanding of its

properties, synthesis, and handling is crucial for leveraging its full potential in creating next-

generation health and wellness products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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